41661-47-6(Piperidin-4-one),SB10220,Q3401775

Piperidin-4-one Properties

Names and Identifiers

- Piperidin-4-one
- 4-Oxopiperidine
- 4-piperidinone
- γ-Piperidinone
- γ-Piperidone
- 4-Piperidinon
- 4-Piperidone monohydrate hydrochloride
- 4-Piperidone
- 4-Pieridone hydrochloride monohydrate
- Azinan-4-one
- Azinanone
- Q3401775
- 4piperidone
- BCP15157
- AKOS005170706
- Q-200508
- FT-0601149
- 15WP1EA7UH
- SB10220
- NS00031030
- EINECS 255-481-1
- 4-PIPERIDINON(monohydrate hydrochloride)
- 41661-47-6
- 4-Piperidone, AldrichCPR
- piperid-4-one
- AM803879
- 4-oxo-piperidine
- EN300-34087
- DTXSID50194488
- STR10461
- CS-0053778
- .GAMMA.-PIPERIDINONE
- PD057831
- UNII-15WP1EA7UH
- BB 0254373
- +Expand
- MDL： MFCD00041019
- InChIKey： VRJHQPZVIGNGMX-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H9NO/c7-5-1-3-6-4-2-5/h6H,1-4H2
- SMILES： C1CNCCC1=O

Computed Properties

Exact Mass: 99.068414g/mol
Surface Charge: 0
XLogP3: -0.7
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 99.068414g/mol
Monoisotopic Mass: 99.068414g/mol
Topological Polar Surface Area: 29.1Å²
Heavy Atom Count: 7
Complexity: 72.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 0.26770
PSA: 29.10000
Refractive Index: 1.448
Boiling Point: 175.1±15.0 °C at 760 mmHg
Melting Point: No data available
Vapor Pressure: 1.2±0.3 mmHg at 25°C
Flash Point: 84.6±20.5 °C
Color/Form: No data avaiable
Density: 1.0±0.1 g/cm3

Piperidin-4-one Security Information

Safety Instruction： S16; S26; S36/37/39
Risk Phrases：R11
Hazardous Material transportation number：UN 1993
Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Risk Phrases： 11-20/21/22
Signal Word：Warning
HazardClass：IRRITANT

Piperidin-4-one Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Piperidin-4-one Related Literature

1. A new synthesis of 1-arylpiperidin-4-ols

Colin B. Reese,Elizabeth A. Thompson J. Chem. Soc. Perkin Trans. 1 1988 2881
2. Synthesis and bio-properties of 4-piperidone containing compounds as curcumin mimics

Adel S. Girgis,Padraig D'Arcy,Dalia R. Aboshouk,Mohamed S. Bekheit RSC Adv. 2022 12 31102
3. Structures of the conformational isomers and polymorph modifications of N-substituted 2,6-(E,E)-bis(ferrocenylidene)piperid-4-ones: photo- and electrochemically induced E/Z isomerization

Alexander S. Romanov,Alexey V. Shapovalov,Gary F. Angles,Tatiana V. Timofeeva,Maddalena Corsini,Stefania Fusi,Fabrizia Fabrizi de Biani CrystEngComm 2015 17 7564
4. C5-curcuminoid-4-aminoquinoline based molecular hybrids: design, synthesis and mechanistic investigation of anticancer activity

Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem. 2015 39 224
5. Synthesis of penta- and tetra-cyclic cage-like compounds and dispiro heterocycles through microwave-assisted solvent-free multi-component domino reactions

Seeni Maharani,Sundaravel Vivek Kumar,Abdulrahman I. Almansour,Raju Suresh Kumar,Anitha Kandasamy,Raju Ranjith Kumar New J. Chem. 2017 41 11009
6. Novel 3,5-bis(arylidiene)-4-piperidone based monocarbonyl analogs of curcumin: anticancer activity evaluation and mode of action study

Anuj Thakur,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Vineet Kumar,Sanjay V. Malhotra,Diwan S. Rawat Med. Chem. Commun. 2014 5 576
7. Synthesis of 4-methyl-N′-(3-alkyl-2r,6c-diarylpiperidin-4-ylidene)-1,2,3-thiadiazole-5-carbohydrazides with antioxidant, antitumor and antimicrobial activities

Kodisundaram Paulrasu,Arul Duraikannu,Manikandan Palrasu,Amirthaganesan Shanmugasundaram,Murugavel Kuppusamy,Balasankar Thirunavukkarasu Org. Biomol. Chem. 2014 12 5911
8. 3,4′-Linked bis(piperidines) related to the haliclonacyclamine class of marine alkaloids: synthesis using crossed-aldol chemistry and preliminary biological evaluations

Martin G. Banwell,Mark J. Coster,Natasha L. Hungerford,Mary J. Garson,Stephen Su,Andrew C. Kotze,Murray H. G. Munro Org. Biomol. Chem. 2012 10 154
9. A threonine turnstile defines a dynamic amphiphilic binding motif in the AAA ATPase p97 allosteric binding site

James C. Burnett,Chaemin Lim,Brian D. Peyser,Lalith P. Samankumara,Marina Kovaliov,Raffaele Colombo,Stacie L. Bulfer,Matthew G. LaPorte,Ann R. Hermone,Connor F. McGrath,Michelle R. Arkin,Rick Gussio,Donna M. Huryn,Peter Wipf Org. Biomol. Chem. 2017 15 4096
10. Discovery of monocarbonyl curcumin hybrids as a novel class of human DNA ligase I inhibitors: in silico design, synthesis and biology

Dhanaraju Mandalapu,Deependra Kumar Singh,Sonal Gupta,Vishal M. Balaramnavar,Mohammad Shafiq,Dibyendu Banerjee,Vishnu Lal Sharma RSC Adv. 2016 6 26003

Cas no 41661-47-6 (Piperidin-4-one)

Piperidin-4-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

Piperidin-4-one Security Information

Piperidin-4-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Piperidin-4-one Related Literature

41661-47-6 (Piperidin-4-one) Related Products